(6R)-FR054

• Molecular Formula: C14H19NO8
• Molecular Weight: 329.30 g/mol
• InChI: InChI=1S/C14H19NO8/c1-6-15-11-13(22-9(4)18)12(21-8(3)17)10(5-19-7(2)16)23-14(11)20-6/h10-14H,5H2,1-4H3/t10-,11-,12+,13-,14+/m1/s1
• InChIKey: WZFQZRLQMXZMJA-RGDJUOJXSA-N

(6R)-FR054: Research Tool for HBP Pathway

(6R)-FR054 (CAS 10378-06-0) is the 6R stereoisomer of FR054, a hexosamine biosynthetic pathway (HBP) enzyme phosphoglucomutase 3 (PGM3) inhibitor [1]. While the parent compound FR054 (6S-isomer, CAS 35954-65-5) demonstrates potent anti-breast cancer activity through PGM3 inhibition, (6R)-FR054 is consistently characterized as the less active stereoisomer of FR054 . The compound shares the identical molecular formula (C14H19NO8) and molecular weight (329.31 g/mol) with its active counterpart, enabling its primary utility as a stereochemical specificity control in target engagement validation studies .

Stereochemical negative control for hexosamine biosynthetic pathway (HBP) studies

Enantiomer-comparison workflow fit for PGM3 inhibition target engagement

CAS-verified 6R isomer identity supports procurement quality assurance

• [1] Ricciardiello F, et al. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis. Cell Death Dis. 2018 Mar 7;9(3):377. View Source

Why (6R)-FR054 Cannot Substitute for FR054

The stereochemical configuration at the 6-position fundamentally governs PGM3 inhibitory potency. FR054 (6S-isomer) and (6R)-FR054 share identical molecular formula and molecular weight (329.31 g/mol) but exhibit markedly divergent biological activity profiles due to stereoisomerism . The 6S configuration enables productive binding to the PGM3 active site, while the 6R configuration substantially reduces target engagement . This stereochemical specificity creates a critical functional distinction: (6R)-FR054 cannot substitute for FR054 in studies requiring PGM3 pathway inhibition, nor can general HBP inhibitors substitute for (6R)-FR054 when stereochemical specificity controls are required [1]. Procurement decisions must account for the specific stereoisomer required for each experimental application.

FR054 (6S) – Active PGM3 Inhibitor

Reported intracellular UDP-GlcNAc depletion in breast cancer cells

Peer-reviewed target engagement and anti-proliferative activity

Procurement requires CAS 35954-65-5 verification

(6R)-FR054 – Less Active Stereoisomer

Multi-vendor consensus classifies as less active isomer

No published UDP-GlcNAc depletion or PGM3 IC50 data

Documented supply-chain misidentification as FR054; verify CAS 10378-06-0

Stereochemistry at C-6 may cause a shift in PGM3 inhibitory response; experimental validation of isomer identity is recommended before use in inhibition studies.

• [1] Ricciardiello F, et al. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis. Cell Death Dis. 2018 Mar 7;9(3):377. View Source

(6R)-FR054 Quantitative Evidence

Multi-Vendor Consensus: Reduced Activity Classification

(6R)-FR054 is explicitly designated as the less active stereoisomer of FR054 (6S-isomer, CAS 35954-65-5) in multiple vendor technical datasheets. This stereochemical distinction results in substantially reduced PGM3 enzyme inhibition compared to the active parent compound, which demonstrates anti-breast cancer effects through PGM3 targeting [1]. The differential activity is attributable solely to the 6R versus 6S configuration, as both compounds share identical molecular formula and mass .

Vendor Activity Consensus

Class-level inference

≥5 independent vendors classify (6R)-FR054 as a less active isomer; no peer-reviewed head-to-head IC50 comparison available.

Supports stereochemical control selection; verify relative activity in your assay.

Data to verify experimentally.

Evidence Dimension	PGM3 enzyme inhibitory activity
Target Compound Data	Less active stereoisomer; activity substantially reduced relative to 6S-isomer
Comparator Or Baseline	FR054 (6S-isomer, CAS 35954-65-5): Active PGM3 inhibitor with anti-breast cancer activity
Quantified Difference	Qualitative differential activity established; quantitative IC50 comparative data not reported in available primary literature
Conditions	Biochemical PGM3 enzyme inhibition assay context

Why This Matters

The reduced activity enables use as a stereochemical negative control to validate that observed FR054 effects are stereospecific and therefore target-mediated rather than off-target artifacts.

• [1] Ricciardiello F, et al. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis. Cell Death Dis. 2018 Mar 7;9(3):377. View Source

FR054 (6S) Activity Baseline

The parent compound FR054 (6S-isomer) induces a dramatic decrease in cell proliferation and survival in various breast cancer cells, including the triple-negative breast cancer (TNBC) model MDA-MB-231, at concentrations of 0.5–1 mM with 24–48 h treatment [1]. In contrast, (6R)-FR054 is characterized as the less active stereoisomer with substantially reduced anti-proliferative effects relative to the parent compound . The differential activity correlates with FR054-dependent reduction of both N- and O-glycosylation levels in MDA-MB-231 cells at 250 μM (24 h) [2].

FR054 (6S) Baseline

Cross-study comparable

~50% UDP-GlcNAc reduction (30 min, 1 mM) in MDA-MB-231; IC50 75–148 μM in GBM cells

Defines expected active enantiomer potency; (6R)-FR054 lacks equivalent data.

No corresponding (6R)-FR054 UDP-GlcNAc or IC50 values published.

Evidence Dimension	Anti-proliferative activity in breast cancer cells
Target Compound Data	Less active stereoisomer; substantially reduced anti-proliferative activity
Comparator Or Baseline	FR054 (6S-isomer): Induces early proliferation arrest at 0.5–1 mM (24–48 h); reduces N- and O-glycosylation at 250 μM (24 h) in MDA-MB-231 cells
Quantified Difference	Qualitatively established differential activity; quantitative head-to-head cellular proliferation data between stereoisomers not reported
Conditions	MDA-MB-231 triple-negative breast cancer cells; 24–48 h treatment duration

Why This Matters

The differential cellular activity validates (6R)-FR054's role as a stereochemical control in breast cancer cell studies examining HBP pathway dependency and PGM3 target engagement.

• [1] Ricciardiello F, et al. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis. Cell Death Dis. 2018 Mar 7;9(3):377. View Source
• [2] TargetMol. FR054 (6S-isomer) Product Information with cellular activity data. Catalog T9468. View Source

Acetylation-Dependent Cell Permeability

(6R)-FR054 (CAS 10378-06-0) is the 6R stereoisomer, while FR054 (CAS 35954-65-5) represents the 6S configuration, the active PGM3 inhibitor . Both compounds share the identical molecular formula C14H19NO8 and molecular weight 329.31 g/mol, with stereochemical configuration at the 6-position as the sole structural differentiator . Some vendors have historically conflated the two CAS numbers, creating potential procurement confusion [1]. The correct structure for the active FR054 corresponds to CAS 35954-65-5 (6S), while CAS 10378-06-0 is specifically the 6R less active isomer [2].

Acetylation & Permeability

Direct head-to-head comparison

FR054 (acetylated) near-complete colony inhibition at 0.5–1 mM; FR053 (de-acetylated) inactive at 72 h.

Tri-acetyl motif enables cell entry in both isomers; differential activity is stereospecific.

MDA-MB-231 clonogenic assay, Ricciardiello et al. 2018.

Evidence Dimension	Stereochemical configuration and CAS registry
Target Compound Data	CAS 10378-06-0; 6R configuration; less active stereoisomer
Comparator Or Baseline	FR054: CAS 35954-65-5; 6S configuration; active PGM3 inhibitor
Quantified Difference	CAS number distinction: 10378-06-0 (6R) versus 35954-65-5 (6S)
Conditions	Chemical identity and stereochemical specification

Why This Matters

Accurate CAS number identification is essential for procurement to ensure the intended stereoisomer is obtained, particularly when stereochemical controls are required for target validation studies.

• [1] TargetMol. FR054 Product Information. Catalog T9468. View Source
• [2] Ricciardiello F, et al. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis. Cell Death Dis. 2018 Mar 7;9(3):377. View Source

(6R)-FR054 Research Applications

Stereochemical Negative Control for PGM3 Assays

Use (6R)-FR054 as a stereochemical negative control alongside FR054 (6S-isomer) in target engagement studies to confirm that observed biological effects are stereospecific and therefore mediated through PGM3 inhibition rather than off-target activity [1]. The reduced activity of the 6R-isomer, documented in multiple vendor technical datasheets, provides a critical control for establishing target specificity in cellular assays examining HBP pathway modulation .

SAR Studies for PGM3 Inhibitors

Employ (6R)-FR054 in structure-activity relationship (SAR) investigations exploring stereochemical determinants of PGM3 enzyme inhibition. The 6R configuration serves as a comparator for evaluating binding pocket stereochemical requirements, with the differential activity between 6R and 6S isomers providing a framework for rational inhibitor design [1].

Procurement Quality Assurance for HBP Inhibitors

Utilize (6R)-FR054 as an inactive stereoisomer control in MDA-MB-231 triple-negative breast cancer cell studies examining HBP pathway dependency and N-/O-glycosylation alterations. The parent compound FR054 induces proliferation arrest and glycosylation reduction at 250 μM–1 mM, while the 6R-isomer exhibits reduced activity, enabling distinction between stereospecific pathway effects and non-specific cellular responses [1].

Application

Selection Property

Validation Focus

PGM3 inhibition control studies

Stereochemical isomer identity

Stereospecific target engagement verification

PGM3 inhibitor SAR research

Permeability-matched stereochemical probe

Stereospecific binding and docking validation

Isomer procurement verification

CAS registry and IUPAC confirmation

Stereochemical identity confirmation

Analytical method development

Stereoisomer reference standard

Chromatographic/spectroscopic discrimination

• [1] Ricciardiello F, et al. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis. Cell Death Dis. 2018 Mar 7;9(3):377. View Source